Ethyl 3-Hydroxy-2-phenylacrylate
Overview
Description
Ethyl 3-Hydroxy-2-phenylacrylate is a compound with the molecular formula C11H12O3 . It has a molecular weight of 192.21 g/mol . The IUPAC name for this compound is ethyl (E)-3-hydroxy-2-phenylprop-2-enoate .
Molecular Structure Analysis
The molecular structure of this compound consists of an ethyl ester group attached to a 3-hydroxy-2-phenylacrylate moiety . The InChI string for this compound is InChI=1S/C11H12O3/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h3-8,12H,2H2,1H3/b10-8+ .
Chemical Reactions Analysis
The 3-hydroxy-2-aryl acrylate scaffold, to which this compound belongs, is a significant building block in organic and medicinal chemistry due to the presence of both electrophilic and nucleophilic centers .
Physical And Chemical Properties Analysis
This compound is a liquid with a molecular weight of 192.21 g/mol . It has a computed XLogP3-AA value of 2.6, indicating its lipophilicity . It has one hydrogen bond donor and three hydrogen bond acceptors . The topological polar surface area is 46.5 Ų .
Scientific Research Applications
Catalytic Synthesis
Ethyl 3-phenylacrylate has been synthesized using solid superacid AlCl3·CuSO4 as a catalyst under microwave irradiation. This process shows a high conversion rate of 96.6% under optimal conditions, highlighting its efficiency in organic synthesis (Lan Cui-ling, 2007).
Enzymatic Hydrolysis Studies
The enzymatic hydrolysis of ethyl-3-hydroxy-3-phenylpropanoate using ultrasound bath and various enzymes was investigated, showing that ultrasound can decrease the reaction time without significantly changing the yield or enantiomeric excess (C. M. Ribeiro, Elisa N. Passaroto, E. C. S. Brenelli, 2001).
Gold-Based Catalysis
A gold complex was identified as a highly active catalyst for the reaction of benzaldehyde with ethyl diazoacetate, producing ethyl 3-oxo-3-phenylpropanoate and ethyl 3-hydroxy-2-phenylacrylate. This demonstrates the potential of gold complexes in facilitating efficient organic reactions (M. R. Fructos, M. M. Díaz‐Requejo, P. Pérez, 2009).
Biocatalytic Stereoselective Synthesis
The stereoselective synthesis of sec-alcohol (ethyl 3-hydroxy-5-phenylpentanoate) was explored using biocatalysts, achieving high enantiomeric excesses up to 99%. This highlights the utility of biocatalysis in producing stereochemically complex molecules (A. Żądło, Joerg H. Schrittwieser, Dominik Koszelewski, W. Kroutil, R. Ostaszewski, 2016).
Metallomesogenic Complexes
Ethyl 3-(4-hydroxyphenyl)-3-ketopropionate, a related compound, has been used in the synthesis of copper(II) metallomesogenic complexes. This indicates its potential in the field of materials science, particularly in creating new types of mesogenic materials (V. N. Kovganko, N. N. Kovganko, 2013).
Safety and Hazards
When handling Ethyl 3-Hydroxy-2-phenylacrylate, it is advised to avoid breathing in mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . It is also recommended to ensure adequate ventilation and to keep people away from and upwind of any spill or leak .
Future Directions
The 3-hydroxy-2-phenylacrylate scaffold is a fascinating building block of many bioactive compounds . Therefore, it is anticipated that researchers will design new multicomponent strategies complying with the Green Chemistry principles for the further exploitation of 2-naphthol for the rapid synthesis of versatile biologically relevant heterocycles .
Mechanism of Action
Target of Action
Ethyl 3-Hydroxy-2-phenylacrylate is a fascinating building block of many bioactive compounds . It is primarily used in the synthesis of natural products and in the development of essential drugs .
Mode of Action
The compound is synthesized through various methods, including the Claisen condensation reaction between ethyl acetate and benzylideneacetoacetic acid, and the Knoevenagel condensation reaction between ethyl acetoacetate and benzaldehyde. The gold complex [IPrAu (NCMe)]BF4 catalyzes the reaction of ethyl diazoacetate with benzaldehyde to give mixtures of ethyl 3-oxo-3-phenylpropanoate and this compound .
Biochemical Pathways
Due to the presence of both electrophilic and nucleophilic centers, this scaffold acts as a vital precursor in the synthesis of natural products and in the development of essential drugs . .
Result of Action
It is known to be a vital precursor in the synthesis of natural products and in the development of essential drugs .
Biochemical Analysis
Biochemical Properties
It is known that due to the presence of both electrophilic and nucleophilic centers, this scaffold acts as a fascinating building block of many bioactive compounds .
Cellular Effects
Compounds with similar structures have been shown to have significant effects on cellular processes
Molecular Mechanism
Due to the presence of both electrophilic and nucleophilic centers, this compound can interact with a variety of biomolecules
Temporal Effects in Laboratory Settings
It is known that this compound is a liquid at room temperature and has a boiling point of 129-131 °C .
Metabolic Pathways
Compounds with similar structures have been shown to be involved in various metabolic pathways .
Subcellular Localization
The subcellular localization of proteins and other biomolecules can be predicted from their amino acid sequences
properties
IUPAC Name |
ethyl (E)-3-hydroxy-2-phenylprop-2-enoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h3-8,12H,2H2,1H3/b10-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQCUSIHDKTWLTA-CSKARUKUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CO)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C/O)/C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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